N-[(1Z)-3-[(3,4-dimethylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide

• Molecular Formula: C22H18N2O3S2
• Molecular Weight: 422.5 g/mol
• IUPAC Name: (NZ)-N-[3-(3,4-dimethylanilino)-4-oxonaphthalen-1-ylidene]thiophene-2-sulfonamide
• InChI: InChI=1S/C22H18N2O3S2/c1-14-9-10-16(12-15(14)2)23-20-13-19(17-6-3-4-7-18(17)22(20)25)24-29(26,27)21-8-5-11-28-21/h3-13,23H,1-2H3/b24-19-
• InChI Key: RCJXRPXEAUYXLA-CLCOLTQESA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)NC2=C/C(=N/S(=O)(=O)C3=CC=CS3)/C4=CC=CC=C4C2=O)C
• SMILES: CC1=C(C=C(C=C1)NC2=CC(=NS(=O)(=O)C3=CC=CS3)C4=CC=CC=C4C2=O)C

Description

N-[(1Z)-3-[(3,4-dimethylphenyl)amino]-4-oxonaphthalen-1(4H)-ylidene]thiophene-2-sulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as DNTTS and is a member of the thiophene family of compounds.

Mechanism of Action

The mechanism of action of DNTTS is not fully understood, but it is believed to be related to its electron-donating and electron-withdrawing properties. DNTTS has been shown to be able to donate electrons to acceptor molecules, resulting in the formation of charge-transfer complexes. This ability to donate electrons makes DNTTS an excellent candidate for use in OFETs and OPVs.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of DNTTS. However, it has been shown to be non-toxic and non-carcinogenic in animal studies. Additionally, DNTTS has been shown to have low acute toxicity, making it a safe compound to work with in the laboratory.

Advantages and Limitations for Lab Experiments

One of the main advantages of DNTTS is its high purity and yield during synthesis. This makes it an ideal compound for use in laboratory experiments. Additionally, DNTTS has excellent charge transport properties, making it an ideal candidate for use in OFETs and OPVs. However, one limitation of DNTTS is its limited solubility in common solvents, which can make it difficult to work with in certain applications.

Future Directions

There are many potential future directions for research on DNTTS. One area of interest is the development of new synthetic methods for DNTTS that could increase its solubility and improve its charge transport properties. Additionally, there is ongoing research on the use of DNTTS in other applications, such as organic light-emitting diodes (OLEDs) and sensors. Finally, there is potential for DNTTS to be used in medical applications, such as in the development of new drugs or diagnostic tools.

Synthesis Methods

The synthesis of DNTTS involves the condensation of 3,4-dimethylaniline and 2-thiophenesulfonic acid. The reaction is carried out in the presence of a catalyst and the resulting product is purified through recrystallization. The yield of the reaction is typically high, and the purity of the product is excellent.

Scientific Research Applications

DNTTS has been extensively studied for its potential applications in various fields. One of the most promising applications of DNTTS is in the field of organic electronics. DNTTS has been shown to have excellent charge transport properties, making it an ideal candidate for use in organic field-effect transistors (OFETs). DNTTS has also been studied for its potential use in organic photovoltaics (OPVs) due to its high electron affinity and good solubility.